Cas no 890092-06-5 (1-{4-(3-Methylphenyl)methoxyphenyl}ethan-1-one)
1-{4-(3-Methylphenyl)methoxyphenyl}ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-{4-[(3-Methylbenzyl)oxy]phenyl}ethanone
- 1-Ethanone, 1-[4-[(3-methylphenyl)methoxy]phenyl]-
- 890092-06-5
- STK785186
- Z54664543
- G22314
- 1-[4-[(3-methylphenyl)methoxy]phenyl]ethanone
- 1-(4-[(3-Methylphenyl)methoxy]phenyl)ethan-1-one
- CS-0257346
- CHEMBL3771068
- SCHEMBL9545816
- EN300-67032
- YGHXJHBIGWIVNU-UHFFFAOYSA-N
- 1-{4-[(3-METHYLPHENYL)METHOXY]PHENYL}ETHANONE
- AKOS000203241
- 1-{4-[(3-methylphenyl)methoxy]phenyl}ethan-1-one
- QKB09206
- 1-(4-((3-Methylphenyl)methoxy)phenyl)ethan-1-one
- 974-555-0
- 1-{4-(3-Methylphenyl)methoxyphenyl}ethan-1-one
-
- Inchi: 1S/C16H16O2/c1-12-4-3-5-14(10-12)11-18-16-8-6-15(7-9-16)13(2)17/h3-10H,11H2,1-2H3
- InChI Key: YGHXJHBIGWIVNU-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C(C)=O)=CC=1)CC1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 240.115029749g/mol
- Monoisotopic Mass: 240.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 26.3Ų
1-{4-(3-Methylphenyl)methoxyphenyl}ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M358810-25mg |
1-{4-[(3-Methylphenyl)methoxy]phenyl}ethan-1-one |
890092-06-5 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M358810-50mg |
1-{4-[(3-Methylphenyl)methoxy]phenyl}ethan-1-one |
890092-06-5 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M358810-250mg |
1-{4-[(3-Methylphenyl)methoxy]phenyl}ethan-1-one |
890092-06-5 | 250mg |
$ 230.00 | 2022-06-03 | ||
| Enamine | EN300-67032-0.05g |
1-{4-[(3-methylphenyl)methoxy]phenyl}ethan-1-one |
890092-06-5 | 95% | 0.05g |
$57.0 | 2023-05-01 | |
| Enamine | EN300-67032-0.1g |
1-{4-[(3-methylphenyl)methoxy]phenyl}ethan-1-one |
890092-06-5 | 95% | 0.1g |
$84.0 | 2023-05-01 | |
| Enamine | EN300-67032-0.25g |
1-{4-[(3-methylphenyl)methoxy]phenyl}ethan-1-one |
890092-06-5 | 95% | 0.25g |
$120.0 | 2023-05-01 | |
| Enamine | EN300-67032-0.5g |
1-{4-[(3-methylphenyl)methoxy]phenyl}ethan-1-one |
890092-06-5 | 95% | 0.5g |
$188.0 | 2023-05-01 | |
| Enamine | EN300-67032-1.0g |
1-{4-[(3-methylphenyl)methoxy]phenyl}ethan-1-one |
890092-06-5 | 95% | 1g |
$241.0 | 2023-05-01 | |
| Enamine | EN300-67032-2.5g |
1-{4-[(3-methylphenyl)methoxy]phenyl}ethan-1-one |
890092-06-5 | 95% | 2.5g |
$476.0 | 2023-05-01 | |
| Enamine | EN300-67032-5.0g |
1-{4-[(3-methylphenyl)methoxy]phenyl}ethan-1-one |
890092-06-5 | 95% | 5g |
$702.0 | 2023-05-01 |
1-{4-(3-Methylphenyl)methoxyphenyl}ethan-1-one Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 1-{4-(3-Methylphenyl)methoxyphenyl}ethan-1-one
1-{4-(3-Methylphenyl)methoxyphenyl}ethan-1-one (CAS No. 890092-06-5): An Overview of Its Structure, Properties, and Applications
1-{4-(3-Methylphenyl)methoxyphenyl}ethan-1-one (CAS No. 890092-06-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MMPMPE, is characterized by its unique molecular structure, which includes a methylphenyl moiety and an ethanone functional group. The compound's chemical formula is C16H16O2, and it has a molecular weight of approximately 240.3 g/mol.
The synthesis of 1-{4-(3-Methylphenyl)methoxyphenyl}ethan-1-one typically involves multi-step reactions, including the formation of the methoxyphenyl intermediate and subsequent coupling with an appropriate ketone. The compound's synthesis has been optimized in various studies to improve yield and purity, making it a valuable intermediate in the development of novel pharmaceuticals.
In terms of its physical properties, MMPMPE is a white crystalline solid with a melting point ranging from 75°C to 78°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics make it suitable for use in a variety of chemical reactions and formulations.
The biological activity of 1-{4-(3-Methylphenyl)methoxyphenyl}ethan-1-one has been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs to treat conditions such as arthritis and chronic pain. In vitro studies have demonstrated that MMPMPE can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human cell lines.
Clinical trials involving MMPMPE are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various doses, with no significant adverse effects reported. These findings have paved the way for further clinical investigations to explore its therapeutic potential in more detail.
In addition to its anti-inflammatory properties, MMPMPE has also shown promise as an antiviral agent. Recent studies have demonstrated that the compound can inhibit the replication of several viral strains, including influenza A virus and herpes simplex virus (HSV). This broad-spectrum antiviral activity makes MMPMPE a potential candidate for the development of new antiviral drugs to combat emerging viral threats.
The mechanism of action of MMPMPE is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is the modulation of signaling pathways involved in inflammation and immune response. For instance, MMPMPE may interfere with the activation of nuclear factor-kappa B (NF-κB), a key transcription factor that regulates the expression of pro-inflammatory genes.
Beyond its therapeutic applications, MMPMPE has also found use in other areas of research. For example, it has been employed as a model compound in studies aimed at understanding the structure-activity relationships (SAR) of similar molecules. These studies have provided valuable insights into the structural features that contribute to the biological activity of MMPMPE and related compounds.
In conclusion, 1-{4-(3-Methylphenyl)methoxyphenyl}ethan-1-one (CAS No. 890092-06-5) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its promising biological activity, makes it an exciting area of focus for scientists and researchers working to develop new treatments for various diseases and conditions.
890092-06-5 (1-{4-(3-Methylphenyl)methoxyphenyl}ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)